Cas no 4837-25-6 (Benzonitrile, 4-[(difluoromethyl)thio]-)

• Product Name: Benzonitrile, 4-[(difluoromethyl)thio]-
• CAS No: 4837-25-6
• MF: C₈H₅F₂NS
• MW: 185.19380736351
• CID: 4001328
• PubChem ID: 20484863
• Update Time: 2025-04-22

Benzonitrile, 4-[(difluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(difluoromethyl)thio]-
• SCHEMBL11134580
• KMKCSCUIOKJJKC-UHFFFAOYSA-N
• 4-((Difluoromethyl)thio)benzonitrile
• 4-(Difluoromethylthio)benzonitrile
• DTXSID701291396
• 4-[(Difluoromethyl)thio]benzonitrile
• 4837-25-6

• Inchi： 1S/C8H5F2NS/c9-8(10)12-7-3-1-6(5-11)2-4-7/h1-4,8H
• InChI Key： KMKCSCUIOKJJKC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(SC(F)F)C=C1

Computed Properties

• Exact Mass: 185.01107666Da
• Monoisotopic Mass: 185.01107666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.1Ų